Cas no 2418651-56-4 (3-amino-5-(piperazin-1-yl)phenylmethanethiol)

• Product Name: 3-amino-5-(piperazin-1-yl)phenylmethanethiol
• CAS No: 2418651-56-4
• MF: C₁₁H₁₇N₃S
• MW: 223.337780714035
• CID: 5676319
• PubChem ID: 165772681
• Update Time: 2025-05-22

3-amino-5-(piperazin-1-yl)phenylmethanethiol Chemical and Physical Properties

Names and Identifiers

• 2418651-56-4
• [3-amino-5-(piperazin-1-yl)phenyl]methanethiol
• EN300-26625720
• 3-amino-5-(piperazin-1-yl)phenylmethanethiol

• Inchi： 1S/C11H17N3S/c12-10-5-9(8-15)6-11(7-10)14-3-1-13-2-4-14/h5-7,13,15H,1-4,8,12H2
• InChI Key： NOWFRBVMWURBMV-UHFFFAOYSA-N
• SMILES： SCC1=CC(=CC(=C1)N1CCNCC1)N

Computed Properties

• Exact Mass: 223.11431873g/mol
• Monoisotopic Mass: 223.11431873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 42.3Ų

Additional information on 3-amino-5-(piperazin-1-yl)phenylmethanethiol

Comprehensive Overview of 3-amino-5-(piperazin-1-yl)phenylmethanethiol (CAS No. 2418651-56-4): Properties, Applications, and Research Insights

3-amino-5-(piperazin-1-yl)phenylmethanethiol (CAS No. 2418651-56-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. The molecule combines a piperazine ring, a thiol functional group, and an aromatic amine, making it a versatile intermediate for drug discovery and material science. Researchers are particularly interested in its potential as a building block for kinase inhibitors and GPCR-targeted therapies, aligning with current trends in precision medicine.

In recent years, the demand for heterocyclic compounds like 3-amino-5-(piperazin-1-yl)phenylmethanethiol has surged, driven by advancements in cancer immunotherapy and neurodegenerative disease research. Its CAS No. 2418651-56-4 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. The compound’s thiol group also enables conjugation with biomolecules, a feature exploited in proteomics and bioconjugation techniques.

From a synthetic chemistry perspective, 3-amino-5-(piperazin-1-yl)phenylmethanethiol exemplifies the growing focus on scaffold diversification in medicinal chemistry. Its piperazine moiety enhances water solubility, while the aromatic amine allows for further derivatization—key considerations for optimizing drug bioavailability. Laboratories often query its synthetic protocols or spectroscopic data (e.g., NMR, HPLC), underscoring its utility in lead compound optimization.

Beyond pharmaceuticals, this compound’s redox-active thiol group has implications for antioxidant research and polymer chemistry. Its potential role in chelating agents and catalysis is another area of exploration, coinciding with industry demands for sustainable chemical processes. Notably, its CAS No. 2418651-56-4 is indexed in patents related to biodegradable materials, highlighting cross-disciplinary applications.

As the scientific community prioritizes AI-driven drug design and fragment-based screening, 3-amino-5-(piperazin-1-yl)phenylmethanethiol serves as a critical reference structure. Its balanced lipophilicity and hydrogen-bonding capacity align with Lipinski’s Rule of Five, a frequent search topic among computational chemists. Future studies may explore its metabolic stability or toxicity profiles—common user queries in ADMET prediction platforms.

In summary, 3-amino-5-(piperazin-1-yl)phenylmethanethiol (CAS No. 2418651-56-4) represents a nexus of innovation across multiple domains. Its structural elegance and functional adaptability position it as a valuable asset in tackling drug-resistant pathogens and age-related diseases, resonating with today’s pressing healthcare challenges.